Cas no 2305185-25-3 ((1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one)

• Product Name: (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one
• CAS No: 2305185-25-3
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• CID: 5811019
• PubChem ID: 138987792
• Update Time: 2025-05-25

(1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one
• rac-(1R,4R,5R)-5-hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one
• 2305185-25-3
• EN300-6759594

• Inchi： 1S/C8H9F3O2/c9-8(10,11)7(13)3-4-1-5(7)2-6(4)12/h4-5,13H,1-3H2/t4-,5-,7-/m1/s1
• InChI Key： BNXFZNFZZZHCGD-WYDQCIBASA-N
• SMILES： FC([C@]1(C[C@@H]2C(C[C@H]1C2)=O)O)(F)F

Computed Properties

• Exact Mass: 194.05546401g/mol
• Monoisotopic Mass: 194.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Additional information on (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one

(1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one

The compound with CAS number 2305185-25-3, commonly referred to as (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, which imparts distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Its bicyclo[2.2.1]heptane framework provides a rigid structure that is advantageous in drug design, particularly for targeting specific biological pathways. The hydroxyl group at position 5 and the trifluoromethyl substituent at the same carbon further enhance its functional versatility, making it a valuable intermediate in organic synthesis.

The synthesis of (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one involves a multi-step process that combines advanced stereochemical control techniques with efficient catalytic systems. Researchers have recently explored the use of enantioselective catalysis to achieve high yields of this compound with excellent stereochemical purity. This approach not only improves the overall efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead molecule for anti-inflammatory and anti-cancer therapies. Its ability to modulate key enzymes involved in inflammatory responses has been extensively studied, with recent findings suggesting that it exhibits potent inhibitory activity against specific protein kinases.

Furthermore, the trifluoromethyl group in this compound plays a critical role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes are crucial for developing drugs that can effectively reach their target sites within the body while minimizing adverse effects.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its interaction with biological targets at the molecular level, paving the way for further optimization of its therapeutic potential.

In conclusion, (1R,4R,5R)-5-Hydroxy-5-(trifluoromethyl)bicyclo[2.2.1]heptan-2-one represents a significant advancement in organic chemistry and holds great promise for future applications in drug discovery and development.